2-((5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C16H11F3N4O2S/c17-16(18,19)11-2-1-3-12(8-11)21-13(24)9-26-15-23-22-14(25-15)10-4-6-20-7-5-10/h1-8H,9H2,(H,21,24)
• InChI Key: FMUUXTKFPKUTLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)CSC2=NN=C(O2)C3=CC=NC=C3)C(F)(F)F
• Molecular Formula: C16H11F3N4O2S
• Molecular Weight: 380.3 g/mol
• CAS No.: 712319-96-5

Description

The compound you mentioned contains several functional groups, including a pyridine ring, an oxadiazole ring, a thioether group, and a trifluoromethyl group attached to a phenyl ring. These groups are common in many pharmaceutical and agrochemical compounds.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Assessment

The synthesis and biological assessment of heterocyclic compounds, specifically those incorporating the 1,2,4-oxadiazole moiety, have been a focal point of research due to their varied biological properties. A study by Karpina et al. (2019) developed a method for synthesizing novel acetamides, including those with 1,2,4-oxadiazole cycles, and conducted a biological assessment of the synthesized compounds. This research underscores the importance of such compounds in pharmaceutical development, particularly for creating new drugs with potential therapeutic applications (Karpina et al., 2019).

Antimicrobial Screening

Another area of interest is the synthesis of derivatives for antimicrobial screening. Research by MahyavanshiJyotindra et al. (2011) focused on creating N-(4-aryl amine)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives and evaluating their in-vitro antibacterial, antifungal, and anti-tuberculosis activity. This study highlights the potential of such compounds in addressing various microbial infections and diseases (MahyavanshiJyotindra et al., 2011).

Anticancer Properties

The investigation into anticancer properties of heterocyclic compounds is also a critical area of research. Vinayak et al. (2014) synthesized novel derivatives and screened them for cytotoxicity against various cancer cell lines. Their findings provide valuable insights into the design of new chemotherapeutic agents, contributing to the ongoing efforts in cancer treatment (Vinayak et al., 2014).

Antitumor and Antioxidant Evaluation

Exploring the antitumor and antioxidant capabilities of these compounds further enhances their significance in medical research. A study by Hamama et al. (2013) synthesized new N-substituted-2-amino-1,3,4-thiadiazoles and evaluated their cytotoxicity and antioxidant activities. The promising results from this research indicate the therapeutic potential of these compounds in treating cancer and managing oxidative stress (Hamama et al., 2013).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Trifluoromethylpyridines and their derivatives are used in various industries, and their biological activities are thought to be due to the unique physicochemical properties of the fluorine atom and the pyridine moiety.

Future Directions

Trifluoromethylpyridines and their derivatives are an active area of research, particularly in the pharmaceutical and agrochemical industries. It is expected that many novel applications of these compounds will be discovered in the future.